Cas no 850375-09-6 (tert-Butyl 4-(3-iodobenzyl)tetrahydro-1(2H)-pyrazinecarboxylate)

• Product Name: tert-Butyl 4-(3-iodobenzyl)tetrahydro-1(2H)-pyrazinecarboxylate
• CAS No: 850375-09-6
• MF: C₁₆H₂₃IN₂O₂
• MW: 402.270496606827
• MDL: MFCD06658978
• CID: 716910
• Update Time: 2026-04-29

tert-Butyl 4-(3-iodobenzyl)tetrahydro-1(2H)-pyrazinecarboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(3-iodobenzyl)tetrahydro-1(2H)-pyrazinecarboxylate
• 1-Piperazinecarboxylicacid, 4-[(3-iodophenyl)methyl]-, 1,1-dimethylethyl ester
• tert-butyl 4-[(3-iodophenyl)methyl]piperazine-1-carboxylate

• MDL： MFCD06658978

Computed Properties

• Exact Mass: 402.08000

Experimental Properties

• PSA: 32.78000
• LogP: 3.21970

tert-Butyl 4-(3-iodobenzyl)tetrahydro-1(2H)-pyrazinecarboxylate Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：

Additional information on tert-Butyl 4-(3-iodobenzyl)tetrahydro-1(2H)-pyrazinecarboxylate

Professional Introduction to Tert-Butyl 4-(3-iodobenzyl)tetrahydro-1(2H)-pyrazinecarboxylate (CAS No. 850375-09-6)

Tert-butyl 4-(3-iodobenzyl)tetrahydro-1(2H)-pyrazinecarboxylate, with the CAS number 850375-09-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the tetrahydro-pyrazine family, which is known for its diverse biological activities and potential therapeutic applications. The presence of a tert-butyl group and a 3-iodobenzyl moiety in its structure enhances its utility as a building block in synthetic chemistry, particularly in the synthesis of more complex molecules.

The structure of Tert-butyl 4-(3-iodobenzyl)tetrahydro-1(2H)-pyrazinecarboxylate features a tetrahydro-pyrazine core, which is a seven-membered saturated heterocyclic ring containing two nitrogen atoms. This core structure is highly versatile and can be modified in various ways to produce derivatives with tailored biological properties. The tert-butyl group attached to the pyrazine ring provides steric hindrance, which can influence the reactivity and selectivity of the compound in chemical reactions. Additionally, the 3-iodobenzyl moiety introduces a reactive iodine atom, making the compound a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura coupling, which is widely used in pharmaceutical synthesis.

In recent years, there has been growing interest in tetrahydro-pyrazine derivatives due to their potential applications in drug discovery. These compounds have been shown to exhibit various biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 3-iodobenzyl substituent, in particular, has been utilized to introduce aryl groups into molecular frameworks through palladium-catalyzed cross-coupling reactions. This capability is crucial for generating complex drug candidates with specific target interactions.

One of the most notable applications of Tert-butyl 4-(3-iodobenzyl)tetrahydro-1(2H)-pyrazinecarboxylate is in the synthesis of small molecule inhibitors targeting protein-protein interactions. Protein-protein interactions are essential for numerous cellular processes and are often implicated in diseases such as cancer and inflammation. By designing molecules that can disrupt these interactions, researchers aim to develop novel therapeutic strategies. The tetrahydro-pyrazine core of this compound provides a scaffold that can be modified to interact with specific protein targets, while the tert-butyl group helps stabilize the molecule and improve its pharmacokinetic properties.

Recent studies have also explored the use of Tert-butyl 4-(3-iodobenzyl)tetrahydro-1(2H)-pyrazinecarboxylate in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently dysregulated in cancer cells. Inhibiting these kinases can lead to significant therapeutic benefits. The 3-iodobenzyl substituent allows for further functionalization via cross-coupling reactions, enabling the creation of highly specific kinase inhibitors. These inhibitors can be designed to target particular isoforms of kinases or to modulate specific signaling pathways.

The synthesis of Tert-butyl 4-(3-iodobenzyl)tetrahydro-1(2H)-pyrazinecarboxylate involves multi-step organic transformations that highlight its importance as a synthetic intermediate. The process typically begins with the preparation of the tetrahydro-pyrazine core through cyclization reactions followed by functionalization at the 4-position with a tert-butyl group. Subsequently, introduction of the 3-iodobenzyl moiety is achieved through halogenation and subsequent cross-coupling reactions. These synthetic strategies underscore the compound's versatility and utility in constructing more complex molecular architectures.

From a pharmaceutical perspective, Tert-butyl 4-(3-iodobenzyl)tetrahydro-1(2H)-pyrazinecarboxylate represents an important tool for medicinal chemists. Its ability to serve as a precursor for diverse drug candidates makes it valuable for both academic research and industrial drug development programs. The compound's structural features allow for fine-tuning of its biological activity by modifying various functional groups while maintaining its core pharmacophore.

The growing interest in this compound is also driven by advancements in synthetic methodologies that have made it easier to access complex molecular structures. Techniques such as transition metal-catalyzed cross-coupling reactions have revolutionized organic synthesis by enabling efficient and selective transformations. These methods have made it possible to construct intricate molecular frameworks from simpler starting materials like Tert-butyl 4-(3-iodobenzialytetrahydro-1(2H)-pyrazinecarboxyllate.

In conclusion, Tert-butyl 4-(3-iodobenzyl)tetrahydro-1(2H)-pyrazinecarboxyllate (CAS No. 850375-09-6) is a versatile organic compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules with diverse biological activities. As synthetic chemistry continues to evolve, compounds like this will play an increasingly important role in discovering new therapies for various diseases.